1-(1,3-Thiazol-5-yl)ethanamine;dihydrochloride
Overview
Description
Molecular Structure Analysis
The molecular structure of “1-(1,3-Thiazol-5-yl)ethanamine;dihydrochloride” consists of a thiazole ring, which is a five-membered ring with one sulfur atom and one nitrogen atom, attached to an ethanamine group . The molecular weight of the compound is 201.11.Physical And Chemical Properties Analysis
The physical and chemical properties of “1-(1,3-Thiazol-5-yl)ethanamine;dihydrochloride” are not fully detailed in the available data. The compound has a molecular weight of 201.11.Scientific Research Applications
Synthesis and Structural Characterization
1-(1,3-Thiazol-5-yl)ethanamine;dihydrochloride has been utilized in the synthesis of various compounds. For example, it has been involved in the synthesis of 5-(thiazol-5-yl)-4,5-dihydroisoxazoles, which are generated through condensation with thioamides and subsequent chemical reactions. This process has led to the creation of a 50-member library of these compounds (Milinkevich, Ye, & Kurth, 2008). Similarly, the compound has been used in the synthesis of substituted 6-fluorobenzo[d]thiazole amides, demonstrating significant antimicrobial and antifungal activity (Pejchal, Pejchalová, & Růžičková, 2015).
Pharmacological Applications
In pharmacology, this compound has been involved in the development of H1-antihistamine drugs. Studies have been conducted on the quantitative structure-activity relationship (QSAR) of thiazole and benzothiazole derivatives with H1-antihistamine activity, highlighting the compound's potential in this area (Brzezińska, Kośka, & Walczyński, 2003). Additionally, derivatives of this compound have shown promising results in vitro as H1 receptor antagonists (Walczyński, Guryn, Zuiderveld, Zhang, & Timmerman, 1999).
QSAR Analysis and Antioxidant Potential
A QSAR-analysis of derivatives of 1-(1,3-thiazol-5-yl)ethanamine;dihydrochloride has shown correlations between molecular descriptors and antioxidant activity, providing insights into the design of new antioxidants (Drapak, Zimenkovsky, Perekhoda, Yeromina, Lipakova, Demchuk, & Rakhimova, 2019).
Alzheimer's Disease Research
Research has also explored the use of derivatives of this compound as inhibitors of acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), enzymes associated with Alzheimer's disease. These studies have shown that certain derivatives exhibit high inhibitory activity against these enzymes with negligible cytotoxicity, indicating potential for therapeutic interventions in Alzheimer's disease (Pejchal, Štěpánková, Pejchalová, Královec, Havelek, Růžičková, Ajani, Lo, & Lepšík, 2016).
Mechanism of Action
Safety and Hazards
The safety and hazards associated with “1-(1,3-Thiazol-5-yl)ethanamine;dihydrochloride” are not specified in the available data. It’s important to handle all chemical compounds with appropriate safety measures.
Future Directions
properties
IUPAC Name |
1-(1,3-thiazol-5-yl)ethanamine;dihydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H8N2S.2ClH/c1-4(6)5-2-7-3-8-5;;/h2-4H,6H2,1H3;2*1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MGBRARVJRDYNOI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CN=CS1)N.Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H10Cl2N2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
201.12 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
2137783-24-3 |
Source
|
| Record name | 1-(1,3-thiazol-5-yl)ethan-1-amine dihydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![6-[(4-Tert-butylphenyl)methyl]-3-sulfanyl-2,5-dihydro-1,2,4-triazin-5-one](/img/structure/B2368929.png)
![5-[(4-Methoxyphenyl)methylidene]-1,3-bis(4-methylphenyl)-1,3-diazinane-2,4,6-trione](/img/structure/B2368931.png)
![2-[Methyl(phenylmethoxycarbonyl)amino]-1,3-thiazole-5-carboxylic acid](/img/structure/B2368932.png)
![5-benzyl-3-(4-hydroxyphenyl)-1-methyltetrahydropyrrolo[3,4-c]pyrazole-4,6(2H,5H)-dione](/img/structure/B2368934.png)
![N-[(3-methylphenyl)carbamothioyl]acetamide](/img/structure/B2368935.png)
![4-Methyl-3-nitro-5-[(prop-2-yn-1-yl)amino]benzonitrile](/img/structure/B2368939.png)
![(E)-N-(3-ethyl-4,6-difluorobenzo[d]thiazol-2(3H)-ylidene)-4-(piperidin-1-ylsulfonyl)benzamide](/img/structure/B2368940.png)
![3-[2-{2-[(2,3-dimethylphenyl)amino]-2-oxoethyl}-1,5-dioxo-1,2-dihydro[1,2,4]triazolo[4,3-a]quinazolin-4(5H)-yl]-N-isobutylpropanamide](/img/structure/B2368941.png)
![4-bromo-3-methyl-N-[4-(1H-1,2,4-triazol-1-yl)benzyl]aniline](/img/structure/B2368943.png)
![2-[2-(4-ethoxyphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl]-N-(3-fluorophenyl)acetamide](/img/no-structure.png)
![3-[(4-ethylphenyl)sulfonyl]-N-(3-methoxyphenyl)thieno[2,3-e][1,2,3]triazolo[1,5-a]pyrimidin-5-amine](/img/structure/B2368946.png)
![4-[3-[(5-Methylpyrimidin-2-yl)oxymethyl]piperidin-1-yl]quinoline](/img/structure/B2368947.png)